Cas no 142034-97-7 ((1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one)

• Product Name: (1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one
• CAS No: 142034-97-7
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 2084383
• PubChem ID: 10866287
• Update Time: 2025-04-21

(1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one
• 142034-97-7
• AKOS006325037
• SCHEMBL7706452
• H20027

• MDL： MFCD13185050
• Inchi： 1S/C6H9NO/c8-6-4-7-2-1-5(6)3-7/h5H,1-4H2/t5-/m0/s1
• InChI Key： VZPRMKOCTSUHCR-YFKPBYRVSA-N
• SMILES： O=C1CN2CC[C@H]1C2

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 20.3Ų